Cas no 1504624-95-6 ((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanamine
• CAS No: 1504624-95-6
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 5578249
• Update Time: 2025-10-29

(1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1-methyl-3-(2-pyrazinyl)-
• (1-methyl-3-(pyrazin-2-yl)-1h-pyrazol-4-yl)methanamine
• (1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C9H11N5/c1-14-6-7(4-10)9(13-14)8-5-11-2-3-12-8/h2-3,5-6H,4,10H2,1H3
• InChI Key： XKOIOSIFAWKUMQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CN)C(C2=NC=CN=C2)=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 382.2±42.0 °C(Predicted)
• pka: 8.12±0.29(Predicted)

Additional information on (1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanamine

The Compound CAS No. 1504624-95-6: (1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanamine

The compound with CAS No. 1504624-95-6, commonly referred to as (1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring system, which is known for its versatile reactivity and potential applications in drug design.

The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 1 and a pyrazine moiety at position 3. The methanamine group attached at position 4 introduces additional functionality, making this compound a valuable substrate for further chemical modifications. Recent studies have highlighted the potential of such heterocyclic systems in modulating various biological pathways, particularly in the context of enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have developed efficient methodologies to synthesize (1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanamine, often employing microwave-assisted synthesis or catalytic processes to enhance reaction yields and selectivity. These advancements have significantly streamlined the production of this compound, making it more accessible for further research and development.

In terms of pharmacological applications, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, recent studies have demonstrated its ability to inhibit certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. The methanamine group has been implicated in enhancing bioavailability and improving the molecule's pharmacokinetic profile, making it a strong candidate for drug development.

Beyond pharmacology, the unique electronic properties of this compound have also been explored in materials science. Its ability to act as a ligand in metal complexes has opened avenues for its application in catalysis and sensor technology. For example, researchers have investigated its coordination behavior with transition metals, revealing potential applications in homogeneous catalysis for organic transformations.

Moreover, the environmental impact of synthesizing and utilizing this compound has been a topic of recent interest. Studies have focused on developing greener synthesis routes and assessing its biodegradability to ensure sustainable practices. These efforts align with the growing emphasis on eco-friendly chemistry in both academia and industry.

In conclusion, CAS No. 1504624-95-6, or (1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanamine, represents a multifaceted molecule with diverse applications across chemistry and pharmacology. Its structural features, synthetic accessibility, and promising biological activities make it an intriguing subject for further research. As advancements in chemical synthesis and biological screening continue to evolve, this compound is poised to play an increasingly important role in both academic investigations and industrial applications.